Cas no 1896248-10-4 (2-(aminooxy)methyl-4-fluorophenol)

• Product Name: 2-(aminooxy)methyl-4-fluorophenol
• CAS No: 1896248-10-4
• MF: C₇H₈FNO₂
• MW: 157.142325401306
• CID: 6333354
• PubChem ID: 117276071
• Update Time: 2025-05-19

2-(aminooxy)methyl-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(aminooxy)methyl-4-fluorophenol
• EN300-1825019
• 1896248-10-4
• 2-[(aminooxy)methyl]-4-fluorophenol

• Inchi： 1S/C7H8FNO2/c8-6-1-2-7(10)5(3-6)4-11-9/h1-3,10H,4,9H2
• InChI Key： JIHQKPPAGKCRFI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CON)O

Computed Properties

• Exact Mass: 157.05390666g/mol
• Monoisotopic Mass: 157.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(aminooxy)methyl-4-fluorophenol

Recent Advances in the Application of 2-(Aminooxy)methyl-4-fluorophenol (CAS: 1896248-10-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(aminooxy)methyl-4-fluorophenol (CAS: 1896248-10-4) has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This research briefing aims to provide an overview of the latest developments related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential. The information presented herein is based on a comprehensive review of peer-reviewed literature, patent filings, and industry reports published within the last three years.

2-(Aminooxy)methyl-4-fluorophenol is a fluorinated phenol derivative featuring an aminooxy functional group, which makes it a versatile building block for the development of novel bioconjugation reagents and prodrugs. Recent studies have highlighted its utility in site-specific protein modification, where the aminooxy group enables selective reactions with carbonyl-containing biomolecules under mild conditions. This property has been exploited in the design of antibody-drug conjugates (ADCs) and other targeted therapies, offering improved pharmacokinetics and reduced off-target effects compared to traditional conjugation methods.

In the context of drug discovery, researchers have explored the use of 2-(aminooxy)methyl-4-fluorophenol as a key intermediate in the synthesis of small-molecule inhibitors targeting various enzymes, including kinases and proteases. The fluorine atom at the para position of the phenol ring enhances the compound's metabolic stability and modulates its electronic properties, which can be crucial for optimizing drug-receptor interactions. Several recent patent applications describe derivatives of this compound as potential therapeutics for cancer, inflammatory diseases, and infectious diseases, underscoring its broad pharmacological relevance.

From a mechanistic perspective, studies have demonstrated that 2-(aminooxy)methyl-4-fluorophenol can act as a reactive oxygen species (ROS) scavenger, protecting cells from oxidative stress-induced damage. This property has been investigated in the context of neurodegenerative diseases and ischemia-reperfusion injury, where oxidative stress plays a central role in disease progression. Additionally, the compound's ability to form stable oxime linkages with ketones and aldehydes has been utilized in the development of activity-based probes for profiling enzyme activities in complex biological systems.

Looking ahead, the continued exploration of 2-(aminooxy)methyl-4-fluorophenol and its derivatives is expected to yield new insights into its applications in chemical biology and drug development. Challenges remain in optimizing its selectivity and minimizing potential side effects, but the compound's unique combination of chemical reactivity and biological activity positions it as a promising tool for advancing precision medicine and targeted therapies. Future research directions may include the development of novel delivery systems to enhance its bioavailability and the exploration of its potential in combination therapies with existing drugs.